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Compound of Interest

Compound Name: Merestinib

Cat. No.: B612287 Get Quote

Merestinib Technical Support Center
This technical support center provides guidance on the proper handling and storage of

Merestinib to minimize degradation in stock solutions, ensuring the integrity and reliability of

your experimental results.
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Issue Potential Cause Recommended Solution

Precipitate observed in stock

solution upon thawing.

1. Solvent quality: DMSO may

have absorbed moisture,

reducing solubility.[1][2] 2.

Concentration too high: The

concentration of Merestinib

may exceed its solubility limit

in the solvent under the

storage conditions. 3. Improper

dissolution: The compound

may not have been fully

dissolved initially.

1. Use fresh, anhydrous

(moisture-free) DMSO to

prepare new stock solutions.[1]

[2] 2. Prepare a new stock

solution at a slightly lower

concentration. 3. Ensure

complete dissolution by gentle

warming (to no more than

37°C) and vortexing. If the

precipitate persists, sonication

may be used sparingly.

Loss of compound activity in

the experiment.

1. Degradation due to

improper storage: Exposure to

room temperature for extended

periods, or multiple freeze-

thaw cycles can lead to

degradation.[1][2][3] 2.

Degradation in aqueous

media: Merestinib stability in

aqueous solutions for

extended periods may be

limited.

1. Aliquot the stock solution

into single-use vials to avoid

repeated freeze-thaw cycles.

[1][3] Store aliquots at -80°C

for long-term storage.[1][2] 2.

Prepare fresh dilutions in your

aqueous experimental media

from the frozen stock solution

immediately before use.[4]

Inconsistent results between

experiments.

1. Inaccurate concentration of

stock solution: This could be

due to weighing errors or

incomplete dissolution. 2.

Variability in stock solution

handling: Differences in

storage time or temperature

between aliquots.

1. Carefully calibrate the

balance before weighing.

Ensure the compound is

completely dissolved before

making aliquots. 2. Follow a

standardized protocol for stock

solution preparation,

aliquoting, and storage for all

experiments.
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1. What is the recommended solvent for preparing Merestinib stock solutions?

The most recommended solvent for preparing Merestinib stock solutions is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2][5] It is crucial to use fresh DMSO, as it is

hygroscopic and absorbed moisture can significantly reduce the solubility of Merestinib.[1][2]

2. What is the maximum recommended concentration for a Merestinib stock solution in

DMSO?

Merestinib is soluble in DMSO at concentrations of 100 mg/mL (180.98 mM) and ≥ 32 mg/mL

(57.92 mM).[1][2] However, to ensure complete dissolution and avoid precipitation, it is

advisable to prepare stock solutions at a concentration range of 10-50 mM.

3. How should I store Merestinib powder?

Merestinib powder should be stored at -20°C.[2][5] Under these conditions, it is stable for at

least 3 to 4 years.[1][2][5]

4. What are the optimal storage conditions for Merestinib stock solutions?

For long-term storage, it is recommended to store Merestinib stock solutions in DMSO at

-80°C, where they can be stable for up to 2 years.[2] For shorter-term storage, -20°C is

acceptable for up to 1 year.[2] To minimize degradation, it is critical to aliquot the stock solution

into single-use vials to avoid repeated freeze-thaw cycles.[1][3]

5. Is Merestinib light-sensitive?

While specific data on the photosensitivity of Merestinib is not readily available, it is a good

laboratory practice to protect all stock solutions of complex organic molecules from light.[6][7]

One of the kinases Merestinib inhibits, MERTK, is linked to light-sensitive processes in the

retina, suggesting a potential for interaction with light.[8] Therefore, storing stock solutions in

amber vials or wrapping vials in foil is recommended as a precautionary measure.

6. Can I store Merestinib solutions in aqueous buffers?

It is not recommended to store Merestinib in aqueous buffers for extended periods. For in vitro

cell-based assays, it is best to make fresh dilutions of the DMSO stock solution in the culture
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medium immediately before use.[4] The final concentration of DMSO in the culture medium

should typically be kept below 0.5% to avoid solvent toxicity to the cells.[3]

Data on Merestinib Storage and Stability
Form Solvent

Storage

Temperature

Stability

Duration
Reference

Powder N/A -20°C ≥ 4 years [5]

Powder N/A -20°C 3 years [1][2]

In Solution DMSO -80°C 2 years [2]

In Solution DMSO -20°C 1 year [2]

In Solution DMSO -80°C 1 year [1]

In Solution DMSO -20°C 1 month [1]

Experimental Protocols
Protocol for Preparation of a 10 mM Merestinib Stock
Solution in DMSO
Materials:

Merestinib powder (MW: 552.53 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Merestinib powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Carefully weigh out 5.53 mg of Merestinib powder on a calibrated analytical

balance.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Merestinib powder.

Mixing: Vortex the solution gently until the powder is completely dissolved. Gentle warming

to 37°C can aid dissolution, but prolonged heating should be avoided.

Aliquoting: Dispense the stock solution into single-use, light-protected (amber or foil-

wrapped) sterile vials.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations

Extracellular Space Cell Membrane

Intracellular Space

HGF
(Ligand)

c-Met Receptor
Tyrosine Kinase

Binds

Phosphorylation

Dimerization &
Autophosphorylation

GRB2

PI3K

STAT3

SOS
RAS RAF MEK ERK

Cell Proliferation,
Survival, MotilityAKT

Merestinib
Inhibits

Click to download full resolution via product page

Caption: Merestinib inhibits c-Met signaling.
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Caption: Workflow for preparing stable Merestinib stock solutions.
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Caption: Troubleshooting precipitate in Merestinib stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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